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Vitapex vs. Zinc Oxide Eugenol for Primary
Teeth Pulpectomy: A Comparative Analysis
A comprehensive review of clinical outcomes and experimental data comparing Vitapex
(calcium hydroxide-iodoform paste) and Zinc Oxide Eugenol (ZOE) for pulpectomy in primary

teeth reveals distinct differences in success rates, resorption properties, and potential effects

on permanent successors. While both materials are widely used, their performance varies,

particularly in the short and long term, guiding clinical choices based on the specific needs of

the patient.

Vitapex, a calcium hydroxide/iodoform paste, and Zinc Oxide Eugenol (ZOE) have been

mainstays in pediatric endodontics for decades. The ideal root canal filling material for primary

teeth should be resorbable at a rate similar to the physiologic root resorption of the primary

tooth, be harmless to the developing permanent tooth, and possess antimicrobial properties.

This guide provides a comparative analysis of Vitapex and ZOE, drawing on clinical trial data

to inform researchers, scientists, and drug development professionals.

Clinical and Radiographic Success Rates
Clinical studies have shown varying success rates for Vitapex and ZOE at different follow-up

intervals. A notable clinical study demonstrated that at 6 months, Vitapex had a significantly

higher overall success rate of 78% compared to ZOE's 48%.[1][2][3][4] However, by the 12-

month mark, the success rates became comparable, with Vitapex at 89% and ZOE at 85%.[1]
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[2][3][4] A systematic review and meta-analysis further support these findings, indicating no

statistically significant differences in clinical and radiographic success rates at 6 and 12-month

follow-ups.[5][6][7][8] Interestingly, the same meta-analysis found that ZOE demonstrated

statistically significant higher success rates at follow-ups of 18 months or longer.[5][6][7][8]

This suggests that while Vitapex may promote faster resolution of furcal and periapical

pathology in the short term, ZOE may offer better long-term outcomes.[1][2][3][4] The success

of pulpectomy can also be influenced by the preoperative condition of the tooth, with greater

root resorption before treatment being a significant predictor of failure.[9]
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Outcome
Measure

Vitapex
(Calcium
Hydroxide/Iod
oform)

Zinc Oxide
Eugenol (ZOE)

Follow-up
Period

Source

Overall Success

Rate
78% 48% 6 Months [1][2][3][4]

Overall Success

Rate
89% 85% 12 Months [1][2][3][4]

Overall Success

Rate

No significant

difference

No significant

difference
6 and 12 Months [5][6][7][8]

Overall Success

Rate
Lower

Significantly

Higher
≥18 Months [5][6][7][8]

Resorption of

Excess Material

Complete

resorption noted

at 6 months in

44% of cases.[4]

Partial resorption

in 1% of cases,

complete

retention in 29%

at 12 months.[4]

Up to 12 Months [4]

Intracanal

Resorption

Resorption

observed as late

as 6 to 12

months in 30% of

teeth.[4]

Resists

resorption.[10]
Up to 12 Months [4][10]

Effect on

Succedaneous

Teeth

Less likely to

cause ectopic

eruption due to

resorbability.[4]

Can deflect the

permanent

tooth's path of

eruption.[11][12]

Long-term [4][11][12]

Experimental Protocols
The methodologies employed in clinical trials comparing Vitapex and ZOE generally follow a

standardized protocol to ensure comparability and minimize bias.

Typical Experimental Workflow
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Phase 1: Patient Selection & Allocation

Phase 2: Treatment

Phase 3: Follow-up & Assessment

Patient Screening (Inclusion/Exclusion Criteria)

Informed Consent

Block Randomization

Allocation to Vitapex Group Allocation to ZOE Group

One-Visit Pulpectomy

Root Canal Preparation

Obturation with Assigned Material

Stainless Steel Crown Placement

Follow-up at 6, 12, and 18+ Months

Clinical Evaluation (Blind Assessment) Radiographic Evaluation (Blind Assessment)

Data Analysis

Click to download full resolution via product page

Typical Experimental Workflow for Comparing Vitapex and ZOE.
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Detailed Methodologies
Patient Selection: Studies typically include children with primary molars requiring pulpectomy

that meet specific inclusion criteria, such as the absence of systemic disease and the

presence of a succedaneous tooth. Exclusion criteria often involve teeth with extensive root

resorption, perforation of the pulp chamber floor, or severe mobility.

Randomization: To minimize bias, patients are randomly allocated to either the Vitapex or

ZOE treatment group, often using block randomization.[1][2][3]

Treatment Procedure: A standardized one-visit pulpectomy is usually performed by a single

investigator. This involves access opening, pulp extirpation, cleaning and shaping of the root

canals, and irrigation. The canals are then obturated with either Vitapex or ZOE paste.

Finally, the tooth is restored, typically with a stainless steel crown.[1][2][3]

Evaluation: Clinical and radiographic evaluations are conducted at predetermined follow-up

intervals (e.g., 6, 12, and 18 months). To ensure objectivity, these assessments are often

performed by a calibrated investigator who is blinded to the treatment group.[1][2][3] Clinical

success is generally defined by the absence of pain, swelling, fistula, and abnormal mobility.

Radiographic success is determined by the resolution of any pre-existing pathology and the

absence of new pathologic changes.

Resorption Characteristics and Impact on
Permanent Teeth
A key difference between the two materials lies in their resorption properties. Vitapex, being a

calcium hydroxide-iodoform paste, is designed to be resorbable.[4][13] Studies have shown

that when extruded beyond the apex, Vitapex resorbs over time.[4][10] However, the rate of

intracanal resorption can be variable and sometimes faster than the physiologic root resorption,

which could potentially lead to a "hollow tube" effect and subsequent reinfection.[14][15]

Conversely, ZOE is known for its slow resorption rate.[6] If extruded beyond the apex, it can set

into a hard cement that may remain for an extended period, potentially deflecting the erupting

permanent tooth.[6][10][11] However, some long-term studies have shown that retained ZOE

particles may resorb completely or reduce in size over time without associated pathology.[16]
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Conclusion
The choice between Vitapex and Zinc Oxide Eugenol for pulpectomy in primary teeth is not

straightforward and depends on the clinical scenario and treatment goals. Vitapex appears to

offer advantages in the short term, with faster resolution of pathology.[1][2][3][4] Its resorbability

is beneficial in preventing interference with the succedaneous tooth, making it a recommended

choice for primary teeth nearing exfoliation.[5][6][7][8]

On the other hand, ZOE has demonstrated higher success rates in the long term (≥18 months),

suggesting it may be a more suitable option when the primary tooth is expected to be retained

for a longer period.[5][6][7][8] Clinicians must weigh the benefits of Vitapex's rapid action and

resorbability against the long-term stability offered by ZOE. Further high-quality, long-term

randomized controlled trials are needed to definitively establish the superior material for

primary tooth pulpectomy.[5][6][7][8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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